1-(3-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide

• IUPAC Name: 1-(3-fluorobenzoyl)-N-propan-2-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C16H21FN2O2/c1-11(2)18-15(20)12-6-8-19(9-7-12)16(21)13-4-3-5-14(17)10-13/h3-5,10-12H,6-9H2,1-2H3,(H,18,20)
• InChI Key: LFQQPVPMOYEIHK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1CCN(CC1)C(=O)C2=CC(=CC=C2)F
• Molecular Formula: C16H21FN2O2
• Molecular Weight: 292.35 g/mol

Description

1-(3-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide, also known as FUB-PB22, is a synthetic cannabinoid that belongs to the family of indole-based cannabinoids. FUB-PB22 is a potent agonist of the cannabinoid receptors, which are part of the endocannabinoid system. The endocannabinoid system plays a crucial role in regulating various physiological processes, such as appetite, pain perception, mood, and immune response. FUB-PB22 has gained significant attention in the scientific community due to its potential therapeutic applications and its abuse potential.

Mechanism of Action

1-(3-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide exerts its effects by binding to the cannabinoid receptors CB1 and CB2, which are located in the central and peripheral nervous system, respectively. The activation of these receptors leads to the modulation of various signaling pathways, resulting in the modulation of physiological processes, such as pain perception, appetite, mood, and immune response.
Biochemical and Physiological Effects:
1-(3-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide has been found to induce various biochemical and physiological effects in the body. 1-(3-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide has been found to increase the release of dopamine and serotonin, which are neurotransmitters that play a crucial role in regulating mood and behavior. 1-(3-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide has also been found to decrease the release of glutamate, which is a neurotransmitter that plays a crucial role in pain perception. Additionally, 1-(3-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide has been found to modulate the activity of various ion channels and receptors, which are involved in the regulation of various physiological processes.

Advantages and Limitations for Lab Experiments

1-(3-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide has several advantages for lab experiments, such as its high potency and selectivity for the cannabinoid receptors. 1-(3-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide can be used as a tool for studying the endocannabinoid system and its role in various physiological processes. However, 1-(3-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide also has several limitations, such as its potential for abuse and its lack of specificity for the cannabinoid receptors. 1-(3-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide can also cause adverse effects, such as tachycardia, hypertension, and seizures.

Future Directions

There are several future directions for the research on 1-(3-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide. One direction is to investigate the potential therapeutic applications of 1-(3-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide in various fields, such as neurology, oncology, and psychiatry. Another direction is to investigate the mechanism of action of 1-(3-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide and its effects on various signaling pathways and physiological processes. Additionally, future research can focus on the development of novel synthetic cannabinoids with improved selectivity and safety profiles.

Scientific Research Applications

1-(3-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications in various fields, such as neurology, oncology, and psychiatry. 1-(3-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide has been found to possess potent analgesic properties and has been investigated for its potential use as a painkiller. 1-(3-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide has also been studied for its potential anti-tumor effects, as it has been found to induce apoptosis in cancer cells. Additionally, 1-(3-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide has been investigated for its anxiolytic and antidepressant effects.